Cas no 2090609-42-8 (4-(4-(Bromomethyl)-1H-pyrazol-3-yl)pyridine)

4-(4-(Bromomethyl)-1H-pyrazol-3-yl)pyridine is a versatile heterocyclic compound featuring both pyrazole and pyridine moieties, with a reactive bromomethyl group at the 4-position of the pyrazole ring. This structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and functional materials. The bromomethyl group facilitates further functionalization through nucleophilic substitution or cross-coupling reactions, enabling the introduction of diverse substituents. Its rigid aromatic framework enhances stability while allowing precise structural modifications. This compound is particularly useful in medicinal chemistry for designing kinase inhibitors and other biologically active molecules. High purity and well-defined reactivity ensure consistent performance in synthetic applications.
4-(4-(Bromomethyl)-1H-pyrazol-3-yl)pyridine structure
2090609-42-8 structure
Product Name:4-(4-(Bromomethyl)-1H-pyrazol-3-yl)pyridine
CAS No:2090609-42-8
MF:C9H8BrN3
MW:238.083920478821
CID:5056545
Update Time:2025-11-05

4-(4-(Bromomethyl)-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-(bromomethyl)-1H-pyrazol-3-yl)pyridine
    • 4-[4-(bromomethyl)-1H-pyrazol-5-yl]pyridine
    • 4-(4-(Bromomethyl)-1H-pyrazol-3-yl)pyridine
    • Inchi: 1S/C9H8BrN3/c10-5-8-6-12-13-9(8)7-1-3-11-4-2-7/h1-4,6H,5H2,(H,12,13)
    • InChI Key: HZSHBCWYKCOFNY-UHFFFAOYSA-N
    • SMILES: BrCC1C=NNC=1C1C=CN=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 159
  • XLogP3: 1.4
  • Topological Polar Surface Area: 41.6

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Additional information on 4-(4-(Bromomethyl)-1H-pyrazol-3-yl)pyridine

Comprehensive Overview of 4-(4-(Bromomethyl)-1H-pyrazol-3-yl)pyridine (CAS No. 2090609-42-8)

4-(4-(Bromomethyl)-1H-pyrazol-3-yl)pyridine (CAS No. 2090609-42-8) is a highly versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole and pyridine moieties, serves as a critical intermediate in the synthesis of biologically active molecules. Its bromomethyl functional group enables facile derivatization, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for 4-(4-(Bromomethyl)-1H-pyrazol-3-yl)pyridine has surged due to its role in developing kinase inhibitors and anticancer agents. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in precision medicine. The compound's structural flexibility allows for the design of targeted therapies, aligning with the growing trend of personalized healthcare.

The synthesis of CAS No. 2090609-42-8 involves multi-step organic reactions, often starting from commercially available pyrazole derivatives. Optimizing its yield and purity is a common challenge, as highlighted in forums like ResearchGate and ScienceDirect. Users frequently search for "efficient synthesis of 4-(4-(Bromomethyl)-1H-pyrazol-3-yl)pyridine" or "applications of bromomethyl-substituted pyridines," reflecting the compound's industrial relevance.

From an SEO perspective, incorporating keywords like "pyrazole-pyridine hybrids" or "2090609-42-8 supplier" can enhance visibility. The compound's utility in catalysis and ligand design further broadens its appeal. For instance, its use in metal-organic frameworks (MOFs) is a trending subtopic in materials science, often queried alongside "functionalized heterocycles."

Quality control of 4-(4-(Bromomethyl)-1H-pyrazol-3-yl)pyridine is paramount, with analytical techniques like HPLC and NMR ensuring batch consistency. Discussions on LabCollector and ChemSpider emphasize the need for standardized protocols, addressing common user concerns about purity thresholds and storage conditions.

In summary, CAS No. 2090609-42-8 exemplifies the intersection of medicinal chemistry and industrial innovation. Its adaptability to diverse research needs—from drug development to advanced materials—positions it as a compound of enduring scientific and commercial value.

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